Cas no 4281-17-8 (2,2'-ethylenedibenzoic acid)

• Product Name: 2,2'-ethylenedibenzoic acid
• CAS No: 4281-17-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1515309
• PubChem ID: 12525866
• Update Time: 2025-04-21

2,2'-ethylenedibenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-ethylenedibenzoic acid
• 2,2'-Ethylenebis(benzoic acid)
• 4281-17-8
• 2,2'-(Ethane-1,2-diyl)dibenzoic acid
• FPHUCWKGLQCTGU-UHFFFAOYSA-N
• SCHEMBL70392
• 1,2-bis(2-carboxyphenyl)ethane

• Inchi： 1S/C16H14O4/c17-15(18)13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16(19)20/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key： FPHUCWKGLQCTGU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6